Cas no 32827-31-9 (methyl(octyl)carbamic chloride)

• Product Name: methyl(octyl)carbamic chloride
• CAS No: 32827-31-9
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 1458257
• PubChem ID: 15209944
• Update Time: 2025-04-20

methyl(octyl)carbamic chloride Chemical and Physical Properties

Names and Identifiers

• methyl(octyl)carbamic chloride
• SCHEMBL2576617
• 32827-31-9
• DB-230835

• Inchi： 1S/C10H20ClNO/c1-3-4-5-6-7-8-9-12(2)10(11)13/h3-9H2,1-2H3
• InChI Key： NWPXDJUDEBRRNQ-UHFFFAOYSA-N
• SMILES： ClC(N(C)CCCCCCCC)=O

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų